Cas no 1011404-94-6 (Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide)

• Product Name: Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide
• CAS No: 1011404-94-6
• MF: C₁₄H₉FN₃NaS
• MW: 293.294535398483
• CID: 5711940
• PubChem ID: 3406542
• Update Time: 2025-07-22

Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide Chemical and Physical Properties

Names and Identifiers

• Sodium[5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide
• 3-(4-fluorophenyl)-4-phenyl-5-(sodiosulfanyl)-4H-1,2,4-triazole
• sodium;5-(4-fluorophenyl)-4-phenyl-1,2,4-triazole-3-thiolate
• AKOS000122548
• EN300-04027
• 1011404-94-6
• Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide
• 3H-1,2,4-Triazole-3-thione, 5-(4-fluorophenyl)-2,4-dihydro-4-phenyl-, sodium salt (1:1)

• Inchi： 1S/C14H10FN3S.Na/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12;/h1-9H,(H,17,19);/q;+1/p-1
• InChI Key： XIMFTPCMFHGGPK-UHFFFAOYSA-M
• SMILES： [S-]C1=NN=C(C2C=CC(=CC=2)F)N1C1C=CC=CC=1.[Na+]

Computed Properties

• Exact Mass: 293.03989092g/mol
• Monoisotopic Mass: 293.03989092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide

Comprehensive Overview of Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide (CAS No. 1011404-94-6)

The compound Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide (CAS No. 1011404-94-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a 1,2,4-triazole core and fluorophenyl and phenyl substituents, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its sulfanide functional group, which may contribute to its reactivity and biological activity.

In recent years, the demand for heterocyclic compounds like 1,2,4-triazoles has surged due to their versatility in medicinal chemistry. The incorporation of a fluorine atom in the 4-fluorophenyl moiety enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further study. This aligns with current trends in fluorinated pharmaceuticals, where fluorine's electronegativity improves drug efficacy and reduces side effects.

The Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide is also being explored for its potential role in catalysis and polymer chemistry. Its sulfanide group could serve as a ligand in transition metal complexes, facilitating novel catalytic processes. Additionally, its aromatic systems may contribute to the development of advanced organic electronic materials, a hot topic in sustainable technology.

From a synthetic perspective, the preparation of Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide involves multi-step organic transformations, including cyclization and sulfonation reactions. Researchers are optimizing these protocols to improve yield and purity, addressing common challenges in scale-up synthesis. The compound's CAS No. 1011404-94-6 serves as a unique identifier in chemical databases, aiding in literature retrieval and regulatory compliance.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous, standard laboratory precautions should be followed. Its stability under various conditions (e.g., pH, temperature) is a subject of ongoing investigation, particularly for formulation development in pharmaceutical applications.

In conclusion, Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide represents a compelling area of research at the intersection of medicinal chemistry and materials science. Its structural features and potential applications align with contemporary scientific priorities, including drug design, green chemistry, and functional materials. As studies progress, this compound may unlock new opportunities in these dynamic fields.